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Compound of Interest

Compound Name: Hypoxanthine-15N4

Cat. No.: B12404558 Get Quote

Essential Safety and Handling Guide for
Hypoxanthine-15N4
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Hypoxanthine-15N4. The following

procedures are designed to ensure the safe handling, use, and disposal of this stable isotope-

labeled compound.

Hazard Identification and Mitigation
Hypoxanthine-15N4 is the stable isotope-labeled form of Hypoxanthine. While specific

toxicological data for the labeled compound is not available, the safety precautions should be

based on the known properties of unlabeled Hypoxanthine. According to safety data sheets,

Hypoxanthine may cause skin, eye, and respiratory irritation[1]. As a purine derivative, it is a

potential free radical generator[2][3].

Summary of Potential Hazards:
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Hazard Class Description Precautionary Statements

Skin Irritation May cause skin irritation.[1]
Avoid contact with skin. Wear

protective gloves.

Eye Irritation
Causes serious eye irritation.

[1]
Wear eye protection.

Respiratory Irritation
May cause respiratory

irritation.

Avoid breathing dust. Use in a

well-ventilated area.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the

recommended PPE for handling Hypoxanthine-15N4 in a laboratory setting.

Required Personal Protective Equipment:

Body Part Protection Specification

Hands Disposable Gloves

Nitrile or latex gloves should

be worn. Change gloves

frequently, especially if they

become contaminated.

Body Lab Coat

A full-length lab coat, worn

closed, is required. Consider a

liquid-resistant apron for

splash hazards.

Eyes Safety Glasses/Goggles

Safety glasses with side

shields or chemical splash

goggles are mandatory.

Feet Closed-Toe Shoes
Protects against spills and

dropped items.

Respiratory (If necessary)

Use a fume hood to handle the

solid compound to avoid dust

inhalation.
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Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly sealed container, protected from light and moisture.

Storage Temperatures:

Stock Solution: -80°C for up to 6 months; -20°C for up to 1 month.

Solid Form: Room temperature, away from light and moisture.

Handling Procedures (Weighing and Solution Preparation):

Preparation: Before handling, ensure all necessary PPE is donned correctly.

Engineering Controls: Conduct all manipulations of the solid powder, such as weighing and

initial solubilization, within a certified chemical fume hood to prevent inhalation of dust.

Weighing: Use a microbalance within the fume hood. Handle the powder carefully to

minimize dust generation.

Solubilization: Add the solvent slowly to the solid. Ensure the container is securely capped

before mixing.

Labeling: Clearly label all solutions with the compound name, concentration, solvent, date,

and your initials.

Post-Handling: After handling, wipe down the work area with an appropriate cleaning agent.

Wash hands thoroughly with soap and water.

Emergency Procedures: Spills and Exposure
Spill Response:
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Small Powder Spill: Gently cover the spill with absorbent paper. Moisten the paper with a

suitable solvent (e.g., water) to prevent dust from becoming airborne. Wipe up the material,

place it in a sealed container, and dispose of it as chemical waste.

Solution Spill: Absorb the spill with inert material (e.g., vermiculite, sand, or earth). Place the

contaminated material into a sealed container for chemical waste disposal.

Personal Exposure:

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and water for at least 15 minutes.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
All waste containing Hypoxanthine-15N4, including empty containers, contaminated PPE, and

spill cleanup materials, must be disposed of as hazardous chemical waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a labeled, leak-proof container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow
The following diagram illustrates a typical experimental workflow for using Hypoxanthine-15N4
in a cell culture-based metabolic labeling study.
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Caption: General workflow for a Hypoxanthine-15N4 metabolic labeling experiment.

Quantitative Data
The following table summarizes key physical and chemical properties of unlabeled

Hypoxanthine.
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Property Value Source

Molecular Formula C5H4N4O

Molar Mass 136.11 g/mol

Appearance White powder/solid

Melting Point 150 °C (decomposes)

Solubility (Water) 700 mg/L (at 23 °C)

Experimental Protocol: Stable Isotope Labeling in
Cell Culture
This protocol provides a general methodology for tracing the metabolic fate of Hypoxanthine-
15N4 in cultured cells.

Cell Seeding: Plate cells at a desired density in appropriate growth media and allow them to

adhere and grow for 24 hours.

Preparation of Labeling Medium: Prepare fresh growth medium containing a defined

concentration of Hypoxanthine-15N4. The exact concentration should be optimized based

on the specific cell type and experimental goals.

Initiation of Labeling:

Aspirate the old medium from the cell culture plates.

Wash the cells once with pre-warmed phosphate-buffered saline (PBS).

Add the prepared Hypoxanthine-15N4 labeling medium to the cells.

Incubation: Incubate the cells for the desired time course (e.g., 0, 2, 4, 8, 24 hours) under

standard culture conditions (e.g., 37°C, 5% CO2).

Metabolite Quenching and Extraction:

At each time point, rapidly aspirate the labeling medium.
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Immediately wash the cells with ice-cold PBS to stop metabolic activity.

Add a pre-chilled extraction solvent (e.g., 80% methanol) to the cells.

Scrape the cells and collect the cell lysate into a microcentrifuge tube.

Incubate on ice for 20 minutes, followed by centrifugation to pellet cell debris.

Sample Analysis:

Collect the supernatant containing the extracted metabolites.

Analyze the samples using liquid chromatography-mass spectrometry (LC-MS) or nuclear

magnetic resonance (NMR) to identify and quantify the incorporation of 15N into

downstream metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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